Cas no 97511-06-3 (1-(Benzobthiophen-2-yl)-2-bromoethan-1-one, 1-(1-Benzothiophen-2-yl)-2-bromoethan-1-one, 2-(Bromoacetyl)thianaphthene)

• Product Name: 1-(Benzobthiophen-2-yl)-2-bromoethan-1-one, 1-(1-Benzothiophen-2-yl)-2-bromoethan-1-one, 2-(Bromoacetyl)thianaphthene
• CAS No: 97511-06-3
• MF: C₁₀H₇BrOS
• MW: 255.130980730057
• MDL: MFCD06658971
• CID: 803545
• PubChem ID: 2795258
• Update Time: 2025-04-19

1-(Benzobthiophen-2-yl)-2-bromoethan-1-one, 1-(1-Benzothiophen-2-yl)-2-bromoethan-1-one, 2-(Bromoacetyl)thianaphthene Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-benzo[b]thien-2-yl-2-bromo-
• 1-(1-Benzothien-2-yl)-2-bromoethanone
• 1-(1-Benzothiophen-2-yl)-2-bromo-1-ethanone
• 1-(1-benzothiophen-2-yl)-2-bromoethanone
• 1-(BENZO[B]THIOPHEN-2-YL)-2-BROMOETHAN-1-ONE
• 1-(benzo[b]thiophen-2-yl)-2-bromoethanone
• 1-Benzo[b]thiophen-2-yl-2-brom-aethanon
• 2-(2-bromoacetyl)benzo[b]thiophene
• 2-(Bromoacetyl)benzo[b]thiophene
• 2-(Bromoacetyl)thianaphthene
• 1-(Benzobthiophen-2-yl)-2-bromoethan-1-one, 1-(1-Benzothiophen-2-yl)-2-bromoethan-1-one, 2-(Bromoacetyl)thianaphthene

• MDL： MFCD06658971
• Inchi： 1S/C10H7BrOS/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10/h1-5H,6H2
• InChI Key： WVTSOGFICBVCRE-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 253.94000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 117.5-118.5
• PSA: 45.31000
• LogP: 3.47890

1-(Benzobthiophen-2-yl)-2-bromoethan-1-one, 1-(1-Benzothiophen-2-yl)-2-bromoethan-1-one, 2-(Bromoacetyl)thianaphthene Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes